Cas no 2169443-83-6 (7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one)

• Product Name: 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• CAS No: 2169443-83-6
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• CID: 5998588
• PubChem ID: 165502675
• Update Time: 2025-10-25

7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one
• 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-4'-one
• 2169443-83-6
• EN300-1457994

• Inchi： 1S/C13H13BrO/c1-8-6-9(14)7-10-12(8)11(15)2-3-13(10)4-5-13/h6-7H,2-5H2,1H3
• InChI Key： DSYLTWMYUWVMRA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2C(CCC3(C=2C=1)CC3)=O

Computed Properties

• Exact Mass: 264.01498g/mol
• Monoisotopic Mass: 264.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one

Recent Advances in the Study of 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS: 2169443-83-6)

The compound 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one (CAS: 2169443-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in pharmaceutical development. The spirocyclic and brominated motifs in this compound are of particular interest, as they are often associated with enhanced binding affinity and metabolic stability.

In terms of biological activity, preliminary in vitro studies have demonstrated that 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. These findings suggest its potential as a candidate for treating chronic inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. These studies have identified key structural modifications that could enhance its efficacy and reduce off-target effects. Such data are invaluable for the rational design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 7'-bromo-5'-methyl-3',4'-dihydro-2'H-spirocyclopropane-1,1'-naphthalene-4'-one represents a promising scaffold in medicinal chemistry. Its unique structural attributes and biological activity make it a compelling subject for further research. Future studies should focus on advancing its preclinical development, including toxicity assessments and in vivo efficacy studies, to fully realize its therapeutic potential.